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Compound of Interest

Compound Name: Propylene glycol, allyl ether

Cat. No.: B072440 Get Quote

Essential Safety and Handling Guide for
Propylene Glycol, Allyl Ether
This guide provides critical safety and logistical information for the handling and disposal of

Propylene glycol, allyl ether, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring a safe laboratory

environment.

1. Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Propylene
glycol, allyl ether to minimize exposure and ensure personal safety.
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PPE Category Specification Reasoning

Eye and Face Protection
Chemical goggles. Contact

lenses should not be worn.[1]

Protects against splashes and

vapors that can cause eye

irritation.[2][3]

Hand Protection
Neoprene or nitrile rubber

gloves.[1]

Provides a barrier against skin

contact. Butyl rubber is also a

recommended material for

protection from glycol ethers.

[4]

Skin and Body Protection
Wear suitable protective

clothing, such as a lab coat.[1]

Prevents skin contact with the

chemical.

Respiratory Protection

Use where exposure through

inhalation may occur. A

supplied-air respirator is

recommended as glycol ethers

have little odor to indicate

exposure.[1][4]

Protects against inhalation of

vapors, which can cause

respiratory tract irritation.

Note: Specific breakthrough times for glove materials with Propylene glycol, allyl ether are

not readily available in the provided search results. It is recommended to consult the glove

manufacturer for specific chemical resistance data.

2. Operational Plan for Safe Handling

A systematic approach to handling Propylene glycol, allyl ether is crucial to prevent accidents

and exposure.

2.1. Pre-Handling Preparations

Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying potential hazards and mitigation strategies.

Information Review: Review the Safety Data Sheet (SDS) for Propylene glycol, allyl ether
before use.
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Engineering Controls: Ensure a properly functioning local exhaust or general room

ventilation system is in place.[1] Emergency eye wash fountains and safety showers should

be readily accessible in the immediate vicinity of any potential exposure.[1]

PPE Inspection: Inspect all PPE for integrity before use. Ensure gloves are free of tears or

holes and that eye protection is clean and fits properly.

2.2. Handling Procedure

Dispensing: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.

Avoid Contact: Avoid direct contact with skin and eyes.[1] Do not breathe dust or vapors.[1]

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[5][6]

Spill Prevention: Use appropriate containment measures, such as secondary containers,

when transporting or storing the chemical.

2.3. Post-Handling Procedures

Decontamination: Wash hands and other exposed areas with mild soap and water before

eating, drinking, or smoking, and when leaving work.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Labeling: Ensure all containers of Propylene glycol, allyl ether are clearly and accurately

labeled.

3. Disposal Plan

Proper disposal of Propylene glycol, allyl ether and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Collection
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Chemical Waste: Collect waste Propylene glycol, allyl ether in a designated, properly

labeled, and sealed container. Do not mix with other incompatible wastes.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

should be collected in a separate, clearly labeled waste container.

3.2. Disposal Procedure

Spill Cleanup: In the event of a spill, contain it with dikes or absorbents to prevent migration

into sewers or streams.[1] Sweep or shovel the spilled material into an appropriate container

for disposal.[1]

Waste Disposal: Dispose of all chemical waste and contaminated materials in accordance

with local, state, and federal regulations. Contact your institution's environmental health and

safety (EHS) department for specific disposal guidelines.

Container Disposal: Do not reuse empty containers. Triple rinse with a suitable solvent and

dispose of in accordance with institutional guidelines.

4. Emergency Procedures

In case of exposure or a large spill, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and water. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.
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Caption: Workflow for the safe handling of Propylene glycol, allyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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